Cas no 108157-25-1 ([(4-Chlorophenyl)methyl](pentan-3-yl)amine)

• Product Name: [(4-Chlorophenyl)methyl](pentan-3-yl)amine
• CAS No: 108157-25-1
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 5735140
• PubChem ID: 28429334
• Update Time: 2023-11-03

[(4-Chlorophenyl)methyl](pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• AKOS000226902
• [(4-chlorophenyl)methyl](pentan-3-yl)amine
• CS-0299707
• N-[(4-chlorophenyl)methyl]pentan-3-amine
• n-(4-Chlorobenzyl)pentan-3-amine
• EN300-168650
• F1967-9829
• 108157-25-1
• [(4-Chlorophenyl)methyl](pentan-3-yl)amine

• Inchi： 1S/C12H18ClN/c1-3-12(4-2)14-9-10-5-7-11(13)8-6-10/h5-8,12,14H,3-4,9H2,1-2H3
• InChI Key： NKFQYHXJWAQCRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CC)CC

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines